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Compound of Interest |

Ethyl-(1-methyl-pyrrolidin-2-
Compound Name:

ylmethyl)-amine
CAS No.: 68339-47-9

Cat. No.: B1321705

Get Quote
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The pyrrolidine ring is a privileged scaffold in drug discovery, appearing in numerous natural
products and synthetic pharmaceuticals. Its conformational rigidity, basic nitrogen atom, and
potential for stereoisomerism make it an ideal building block for creating molecules that can
interact with biological targets in a highly specific and potent manner. (S)-1-Methyl-2-
(aminomethyl)pyrrolidine is a prime example of such a building block, offering two key points
for molecular elaboration: a secondary amine within the ring and a primary amine on the side
chain. This dual functionality, combined with its defined stereochemistry, makes it a valuable
starting material for the synthesis of diverse compound libraries aimed at various therapeutic
targets, including G-protein coupled receptors (GPCRs) and enzymes.

Physicochemical and Spectroscopic Profile

The fundamental properties of the parent amine, (S)-1-Methyl-2-(aminomethyl)pyrrolidine, are
critical for its handling, reaction setup, and analytical characterization.

Core Properties
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Property Value Source
CAS Number 113426-94-3 N/A
Molecular Formula CeH1aN2 N/A
Molecular Weight 114.19 g/mol N/A
Appearance Colorless to light yellow liquid N/A
Boiling Point 60-62 °C at 15 mmHg N/A
Density 0.908 g/mL at 25 °C N/A
Refractive Index (n2°/D) 1.472 N/A
Chirality (S)-enantiomer N/A

Spectroscopic Signature

While specific spectra for the user's target molecule are unavailable, the characterization of the
parent amine would rely on standard techniques:

'H NMR (Proton NMR): Would confirm the presence of the N-methyl group (singlet, ~2.2-2.4
ppm), the pyrrolidine ring protons (multiplets, ~1.5-3.0 ppm), and the aminomethyl protons
(multiplets, ~2.5-2.9 ppm).

e 13C NMR (Carbon NMR): Would show distinct signals for each of the six carbon atoms, with
the N-methyl carbon appearing around 40-45 ppm and the aminomethyl carbon (CHz)
around 45-50 ppm.

o Mass Spectrometry (MS): The electron ionization (EI) mass spectrum would be expected to
show a molecular ion peak (M*) at m/z 114, with a prominent fragment corresponding to the
loss of the aminomethyl group.

« Infrared (IR) Spectroscopy: Key stretches would include N-H bending and stretching for the
primary amine (~3300-3400 cm~* and ~1600 cm~*) and C-H stretching for the aliphatic
groups (~2800-3000 cm™1).

Synthesis and Derivatization Strategy
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The synthesis of N-alkylated derivatives like "Ethyl-(1-methyl-pyrrolidin-2-ylmethyl)-amine”
from a readily available precursor is a common strategy in medicinal chemistry. The most direct
and reliable method is reductive amination.

Hypothetical Synthesis via Reductive Amination

This two-step, one-pot process is highly efficient for creating secondary amines. It involves the
formation of an intermediate imine from a primary amine and an aldehyde, followed by its
immediate reduction to the target amine.

Expertise & Causality: Sodium triacetoxyborohydride (STAB) is chosen as the reducing agent
because it is mild, selective for imines in the presence of aldehydes, and does not require
acidic conditions that could protonate and deactivate the starting amine. Dichloromethane
(DCM) is a suitable aprotic solvent that effectively dissolves the reactants without interfering
with the reaction.

Step-by-Step Experimental Protocol

o Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add (S)-1-Methyl-
2-(aminomethyl)pyrrolidine (1.0 eq) and dichloromethane (DCM, ~0.1 M concentration).

o Aldehyde Addition: Add acetaldehyde (1.1 eq) to the solution and stir for 20-30 minutes at
room temperature to allow for imine formation.

¢ Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the mixture.
Caution: Gas evolution may occur.

¢ Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until the starting amine is consumed.

e Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium
bicarbonate (NaHCOs). Stir for 15 minutes.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
DCM (3x).
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 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na=S0Oa), filter,
and concentrate under reduced pressure. The resulting crude oil can be purified by column
chromatography on silica gel to yield the final product, Ethyl-(1-methyl-pyrrolidin-2-

ylmethyl)-amine.

Synthesis Workflow Diagram
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Caption: Reductive amination workflow for N-ethylation.

Applications in Drug Development

This class of chiral amines serves as a critical structural motif in various pharmacologically
active agents. Their ability to form key hydrogen bonds and salt bridges makes them effective
ligands for a range of biological targets.

o Dopamine Receptor Ligands: The N-methylpyrrolidine scaffold is found in compounds
designed to target dopamine receptors, which are implicated in neurological disorders such
as Parkinson's disease and schizophrenia.

e Muscarinic Acetylcholine Receptor (MAChR) Agonists: Derivatives have been explored as
agonists for mAChRs, particularly the M1 subtype, which is a target for treating cognitive
deficits in Alzheimer's disease. The tertiary amine of the pyrrolidine ring is often crucial for
binding to the orthosteric site of these receptors.

o Asymmetric Catalysis: In addition to direct pharmaceutical use, chiral amines derived from
this scaffold are employed as ligands in asymmetric synthesis, helping to create other chiral
molecules with high enantiomeric purity.

Logical Pathway from Building Block to Drug Candidate
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o To cite this document: BenchChem. [Introduction: The Significance of Chiral Pyrrolidines in
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321705/docs#introduction-the-significance-of-chiral-
pyrrolidines-in-medicinal-chemistry]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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